Cas no 651314-80-6 (1-Azabicyclo[2.2.2]octane, 2-[(2E)-3-(5-isoxazolyl)-2-propenyl]-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 2-[(2E)-3-(5-isoxazolyl)-2-propenyl]-
• CAS No: 651314-80-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 406027
• Update Time: 2024-01-29

1-Azabicyclo[2.2.2]octane, 2-[(2E)-3-(5-isoxazolyl)-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 2-[(2E)-3-(5-isoxazolyl)-2-propenyl]-
• 5-[3-(1-azabicyclo[2.2.2]octan-2-yl)prop-1-enyl]-1,2-oxazole

• Inchi： 1S/C13H18N2O/c1(3-13-4-7-14-16-13)2-12-10-11-5-8-15(12)9-6-11/h1,3-4,7,11-12H,2,5-6,8-10H2/b3-1+
• InChI Key： GOZSLDWGGBRCFV-HNQUOIGGSA-N
• SMILES： N12CCC(CC1)CC2C/C=C/C1ON=CC=1

Computed Properties

• Exact Mass: 218.14204

Experimental Properties

• PSA: 29.27